N-[(2-methoxy-1-naphthalenyl)methyl]-1-(2-pyridinyl)methanamine

• Molecular Formula: C18H18N2O
• Molecular Weight: 278.3 g/mol
• IUPAC Name: N-[(2-methoxynaphthalen-1-yl)methyl]-1-pyridin-2-ylmethanamine
• InChI: InChI=1S/C18H18N2O/c1-21-18-10-9-14-6-2-3-8-16(14)17(18)13-19-12-15-7-4-5-11-20-15/h2-11,19H,12-13H2,1H3
• InChI Key: RUEHSERTEJEXOR-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1)CNCC3=CC=CC=N3

Description

N-[(2-methoxy-1-naphthalenyl)methyl]-1-(2-pyridinyl)methanamine is a member of naphthalenes.

Scientific Research Applications

PET Imaging and Dopamine Receptors

• Dopamine D4 Receptors Imaging : A derivative of the compound, SB-235753, was investigated for its potential as a radioligand for assessing Dopamine D4 receptors using positron emission tomography (PET) (Matarrese et al., 2000).

Bone Disorders and Beta-Catenin Agonists

• Bone Formation Rate Increase : A compound similar in structure showed efficacy in increasing the trabecular bone formation rate in rats, indicating potential for treating bone disorders (Pelletier et al., 2009).

Sigma Receptor Binding and Antiproliferative Activity

• Sigma(1) Receptor Affinity : Derivatives of this compound demonstrated significant binding affinity and selectivity for sigma(1) receptors, with potential applications in tumor research and therapy (Berardi et al., 2005).

Antidepressant Synthesis

• Sertraline Hydrochloride Synthesis : An improved industrial synthesis process involving a similar compound was developed for sertraline hydrochloride, a potent antidepressant (Vukics et al., 2002).

Cyclometalated Iridium Complexes

• Synthesis and Properties of Iridium Complexes : Research into cyclometalated iridium(III) complexes involving a structurally similar compound contributed to the understanding of their synthesis, structures, and properties (Xu et al., 2011).

CNS D-2 Dopamine Receptor Imaging

• Central Nervous System Imaging : Derivatives of the compound were investigated for their potential as imaging agents for CNS D-2 dopamine receptors (Murphy et al., 1990).

Iron Complexes for Photocytotoxicity

• Photocytotoxic Properties : Iron(III) complexes, including a derivative of this compound, displayed significant photocytotoxicity in red light, suggesting applications in cancer therapy (Basu et al., 2014).